Cas no 7473-68-9 (1-Phenanthrenecarboxylicacid, 9-bromo-)

• Product Name: 1-Phenanthrenecarboxylicacid, 9-bromo-
• CAS No: 7473-68-9
• MF: C₁₅H₉BrO₂
• MW: 301.134763479233
• CID: 580587
• PubChem ID: 344023
• Update Time: 2025-04-19

1-Phenanthrenecarboxylicacid, 9-bromo- Chemical and Physical Properties

Names and Identifiers

• 1-Phenanthrenecarboxylicacid, 9-bromo-
• 9-bromophenanthrene-1-carboxylic acid
• 9-Brom-phenanthren-1-carbonsaeure
• AC1L7ZMH
• CTK2I0917
• NSC400685
• NSC-400685
• DTXSID00322214
• 7473-68-9
• SCHEMBL10080496

• Inchi： 1S/C15H9BrO2/c16-14-8-13-10(6-3-7-12(13)15(17)18)9-4-1-2-5-11(9)14/h1-8H,(H,17,18)
• InChI Key： PUNHHCKIWKCDIH-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C(=O)O)C=CC=C2C2C=CC=CC=21

Computed Properties

• Exact Mass: 299.97857
• Monoisotopic Mass: 299.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.615
• Boiling Point: 513.9°Cat760mmHg
• Flash Point: 264.6°C
• Refractive Index: 1.758
• PSA: 37.3
• LogP: 4.45370